Cas no 1854509-56-0 (5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine
• CAS No: 1854509-56-0
• MF: C₄H₅F₂N₃O
• MW: 149.098807096481
• CID: 6232736
• PubChem ID: 130986315
• Update Time: 2025-06-08

5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1854509-56-0
• EN300-1719950
• 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine
• AKOS040806270

• Inchi： 1S/C4H5F2N3O/c1-4(5,6)2-8-9-3(7)10-2/h1H3,(H2,7,9)
• InChI Key： NKCPFYLSPCDKCP-UHFFFAOYSA-N
• SMILES： FC(C)(C1=NN=C(N)O1)F

Computed Properties

• Exact Mass: 149.04006812g/mol
• Monoisotopic Mass: 149.04006812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine

Introduction to 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine (CAS No. 1854509-56-0)

5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine (CAS No. 1854509-56-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the difluoroethyl group in the structure adds unique properties that make it a promising candidate for various drug development initiatives.

The chemical structure of 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine is characterized by a 1,3,4-oxadiazole ring with a difluoroethyl substituent at the 5-position. The oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. The difluoroethyl group introduces fluorine atoms into the molecule, which can significantly influence its physicochemical properties and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, making them valuable in drug design.

Recent studies have explored the potential of 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of specific kinases that are crucial for cell cycle progression and survival. A recent publication in the Cancer Research journal reported that 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), leading to cell cycle arrest and apoptosis in cancer cells.

The pharmacokinetic profile of 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine has been extensively studied to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has high oral bioavailability and good tissue penetration capabilities, which are essential for effective drug delivery to target sites. Furthermore, the compound shows minimal toxicity at therapeutic concentrations, making it a safe option for long-term use.

The safety profile of 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine has been assessed through comprehensive toxicological studies. These studies have revealed that the compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations. Additionally, it does not induce major organ toxicity or adverse effects on vital physiological functions such as cardiovascular and respiratory systems. These findings support its potential for further clinical development.

In conclusion, 5-(1,1-Difluoroethyl)-1,3,4-oxadiazol-2-amine (CAS No. 1854509-56-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neuroprotection and cancer therapy. Ongoing research continues to explore its full potential and optimize its use in clinical settings.